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Introduction
AS1269574 is a potent G protein-coupled receptor 119 (GPR119) agonist.[1][2] However, in

the context of the murine intestinal enteroendocrine cell line, STC-1, AS1269574 demonstrates

a distinct, GPR119-independent mechanism of action. It directly activates Transient Receptor

Potential Ankryin 1 (TRPA1) cation channels, leading to an influx of calcium ions (Ca2+) and

subsequent secretion of glucagon-like peptide-1 (GLP-1).[2][3][4] This makes the AS1269574
and STC-1 cell model valuable for studying TRPA1-mediated secretagogue pathways and for

the discovery of novel compounds targeting GLP-1 release.

STC-1 cells are a well-established in vitro model for investigating the physiology of intestinal L-

cells and the secretion of various gut hormones, including GLP-1 and cholecystokinin (CCK).[5]

Their responsiveness to a variety of stimuli, including amino acids and pharmacological agents,

makes them a suitable system for mechanistic studies and compound screening.[6][7]

These application notes provide a detailed protocol for treating STC-1 cells with AS1269574 to

study its effects on intracellular calcium mobilization and GLP-1 secretion.
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Parameter
Effective
Concentration
Range

Key Findings Reference

GLP-1 Release 30 - 100 µM

Dose-dependent

stimulation of GLP-1

secretion.

[3]

Intracellular Ca2+

([Ca2+]i) Increase
20 - 100 µM

Dose-dependent

increase in

intracellular calcium

levels.[8]

[3]

Mechanism of Action -

GPR119-independent;

direct activation of

TRPA1 cation

channels.

[2][3]

Inhibition -

Effects are blocked by

TRPA1 channel

inhibitors (e.g., AP-18,

A967079, HC030031).

[3][9]

Signaling Pathway
The primary signaling pathway activated by AS1269574 in STC-1 cells is the direct activation

of TRPA1 channels, leading to calcium influx and subsequent GLP-1 exocytosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1667627?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667627?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. medchemexpress.com [medchemexpress.com]

2. GPR119 Agonist AS1269574 Activates TRPA1 Cation Channels to Stimulate GLP-1
Secretion - PubMed [pubmed.ncbi.nlm.nih.gov]

3. GPR119 Agonist AS1269574 Activates TRPA1 Cation Channels to Stimulate GLP-1
Secretion - PMC [pmc.ncbi.nlm.nih.gov]

4. [PDF] SUPPLEMENTAL MATERIAL GPR 119 agonist AS 1269574 activates TRPA 1
cation channels to stimulate GLP-1 secretion * | Semantic Scholar [semanticscholar.org]

5. pure.qub.ac.uk [pure.qub.ac.uk]

6. Intestinal STC-1 cells respond to five basic taste stimuli - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. Amino acid sensing by enteroendocrine STC-1 cells: role of the Na+-coupled neutral
amino acid transporter 2 - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for AS1269574 in STC-
1 Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667627#as1269574-in-vitro-protocol-for-stc-1-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science
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